Cas no 1040046-12-5 (3-Chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine)

• Product Name: 3-Chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine
• CAS No: 1040046-12-5
• MF: C₁₂H₉ClF₃N₃
• MW: 287.668171644211
• CID: 4677823
• Update Time: 2025-06-29

3-Chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(pyridin-4-ylmethyl)-5-(trifluoromethyl)pyridin-2-amine
• 3-CHLORO-N-(4-PYRIDINYLMETHYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINAMINE
• 3-Chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine

• Inchi： 1S/C12H9ClF3N3/c13-10-5-9(12(14,15)16)7-19-11(10)18-6-8-1-3-17-4-2-8/h1-5,7H,6H2,(H,18,19)
• InChI Key： RRYKFYYOSXBQIG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine

Introduction to 3-Chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine (CAS No. 1040046-12-5)

3-Chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine, identified by its CAS number 1040046-12-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a chloro group, a pyridinylmethyl side chain, and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery.

The 3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine structure is characterized by its aromatic pyridine core, which serves as a scaffold for various functional groups. The chloro group at the 3-position introduces electrophilic reactivity, making the molecule susceptible to nucleophilic substitution reactions, which are commonly employed in synthetic chemistry. Meanwhile, the 4-pyridinylmethyl side chain enhances the lipophilicity of the compound, facilitating its absorption and distribution within biological systems. The trifluoromethyl group at the 5-position not only increases the metabolic stability of the molecule but also influences its electronic properties, potentially affecting its binding affinity to biological targets.

In recent years, pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The 3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine molecule, with its unique structural motifs, is anticipated to exhibit similar pharmacological effects. Preliminary studies have suggested that this compound may interact with enzymes and receptors involved in critical cellular pathways, making it a potential lead for developing novel therapeutic agents.

The synthesis of 3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group typically involves halogenation reactions, while the attachment of the 4-pyridinylmethyl side chain can be achieved through nucleophilic substitution or condensation reactions. The incorporation of the trifluoromethyl group often employs metal-catalyzed cross-coupling reactions or direct fluorination techniques. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

The pharmacological profile of 3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine is currently under investigation in several research laboratories. Initial in vitro studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may modulate inflammatory pathways by interacting with specific enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). These findings are particularly intriguing given the growing interest in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Further research is needed to fully elucidate the mechanism of action of 3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine and to assess its safety profile in preclinical models. In vivo studies will provide valuable insights into its pharmacokinetics, distribution, metabolism, and excretion (PK/PD), as well as its potential toxicity. These studies will also help determine the optimal dosing regimen and identify any off-target effects that may arise from interactions with non-intended biological targets.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology techniques. The synthesis of complex organic molecules like 3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine benefits from modern methodologies such as flow chemistry, which allows for continuous processing and improved reproducibility. Additionally, computational chemistry tools are increasingly being used to predict molecular properties and guide synthetic strategies.

The role of computational methods in drug discovery cannot be overstated. Molecular modeling techniques enable researchers to visualize how a compound interacts with biological targets at an atomic level. This information is crucial for designing molecules with enhanced binding affinity and selectivity. Furthermore, virtual screening platforms allow for rapid evaluation of large libraries of compounds against known targets, significantly reducing the time required to identify promising candidates for further investigation.

The integration of experimental data with computational predictions has led to more efficient drug discovery pipelines. By combining traditional wet-lab techniques with cutting-edge computational tools, researchers can accelerate the development process while minimizing costs associated with trial-and-error experimentation. This approach has been instrumental in bringing new therapies to market more quickly and effectively.

The future prospects for 3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine are promising given its unique structural features and preliminary pharmacological activity. As research continues to uncover new biological functions and synthetic methodologies improve our ability to construct complex molecules with precision, this compound may emerge as a valuable tool in therapeutic development.

In conclusion,3-chloro-N-(4-pyridinylmethyl)-5-(trifluoromethyl)-2-pyridinamine (CAS No. 1040046-12-5) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its intricate structure and potential biological activities make it a compelling candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.